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Compound of Interest

Compound Name: O-Ethyl methylphosphonothioate

Cat. No.: B097626

Application Notes and Protocols for O-Ethyl
Methylphosphonothioate

For Research Use Only. Not for human or veterinary use.

WARNING: O-Ethyl methylphosphonothioate (CAS No. 18005-40-8) is a highly toxic
organophosphorus compound and a precursor to the chemical warfare agent VX.[1][2][3] It is a
potent cholinesterase inhibitor that can be fatal if inhaled, ingested, or absorbed through the
skin.[1][4] This substance causes severe skin burns and eye damage.[4] All handling must be
conducted with extreme caution in a designated and properly equipped laboratory by trained
personnel only.

Chemical and Physical Properties

O-Ethyl methylphosphonothioate, also known as EMPTA, is a yellowish or light yellow liquid.
[1][4] Its key properties are summarized below for reference in handling and storage.
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Property Value Source
CAS Number 18005-40-8 [1][5][6]
Molecular Formula C3HeO2PS [1][2]
Molecular Weight 140.14 g/mol [2][5][6]
Appearance Yellowish liquid [1114]
Density 1.18 g/mL at 25 °C [21[61[7]
Boiling Point 73 °C @ 1 mmHg [21[7]
Flash Point 107 °C (225 °F) - closed cup [61[7]

Vapor Pressure

0.145 mmHg at 25°C

[2]

Hazard Identification and GHS Classification

This substance is classified as highly hazardous. All personnel must be fully aware of the risks

before handling.

Signal Word: Danger[4][6]

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[4]

Acute Toxicity, Inhalation (Category 3): Toxic if inhaled.[4]

Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[4]

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[4][6]

Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[4][6]

Personal Protective Equipment (PPE)

Due to the high toxicity and corrosive nature of O-Ethyl methylphosphonothioate, a

comprehensive PPE ensemble is mandatory. Healthcare providers handling contaminated

patients must also use appropriate PPE to avoid cross-contamination.[8]
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Hand Protection: Wear chemically resistant gloves (e.g., neoprene or nitrile). Latex and vinyl
are not suitable as hydrocarbons can penetrate them.[8]

Eye/Face Protection: Use chemical safety goggles and a full-face shield.[6]

Skin and Body Protection: A chemically resistant lab coat or apron is required. For tasks with
a higher risk of splash or aerosol generation, a full-body chemical suit is necessary.

Respiratory Protection: All work must be conducted in a certified chemical fume hood. For
emergency situations or when engineering controls are not sufficient, use a NIOSH-approved
respirator with a charcoal cartridge or a self-contained breathing apparatus (SCBA).[6][8]

PPE Donning Sequence PPE Doffing Sequence (Contaminated)
Inspect all PPE for damage Remove outer gloves
: l
Don inner gloves (nitrile) Remove face shield/goggles
: l
Don chemical resistant suit/apron Remove chemical suit/apron
' :
Don respirator Remove respirator
' :
Don face shield/goggles Remove inner gloves
' :
Don outer gloves (neoprene) Wash hands thoroughly
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Diagram 1: Mandatory PPE Donning and Doffing Sequence.

Safe Handling and Storage Protocols

Handling:

Designated Area: All work with O-Ethyl methylphosphonothioate must be performed in a
designated, restricted-access area equipped with a certified chemical fume hood.[9]

Ventilation: Ensure adequate ventilation at all times. Use only outdoors or in a well-ventilated
area.[9]

Avoid Contact: Do not get in eyes, on skin, or on clothing. Avoid breathing mist, vapors, or
spray.[9]

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or
smoke in the work area.[9]

Transport: When transporting, use secondary containment to prevent spills.

Storage:

Security: Store in a locked, secure, and designated area.[9]
Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]

Compatibility: Store away from incompatible materials such as strong oxidizing agents and
strong reducing agents.[9][10] Reaction with strong reducing agents may produce highly
toxic phosphine gas.[10]

Labeling: All containers must be clearly labeled with the chemical name, CAS number, and
all relevant GHS hazard pictograms and statements.

Emergency Procedures: Spills and Exposure

Immediate and correct response to an exposure or spill is critical.
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Personnel Exposure:

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.
[91[10]

o Skin Contact: Remove all contaminated clothing immediately.[8][11] Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes.[9][11] Seek immediate
medical attention.

o Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,
holding the eyelids open.[9][10] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

Spill Response:

o Evacuate: Evacuate all non-essential personnel from the spill area. Isolate the spill area for
at least 50 meters (150 feet) in all directions.[10]

o Ventilate: Ensure the area is well-ventilated, if safe to do so.

» Containment: Wearing full PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand, or earth). Do not use combustible materials like sawdust.

» Neutralization/Decontamination: Organophosphorus compounds can be treated with sodium
hypochlorite (bleach) and sodium carbonate (washing soda) following initial absorption.[11] A
bleach slurry can be an effective decontaminant.[12]

o Collection: Carefully collect the absorbed material into a suitable, labeled, and closed
container for hazardous waste disposal.[9]

e Final Decontamination: Decontaminate the spill area and all equipment used with a suitable
decontamination solution (e.g., soap and water, followed by a bleach solution).[11]
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Chemical Spill Emergency Protocol

Spill Detected

Evacuate Area & Alert Personnel

:

Don Full PPE
(SCBA, Chemical Suit, etc.)

Contain Spill with Inert Absorbent

Apply Decontamination Solution
(e.g., Bleach Slurry)

Collect Waste in Labeled Container

Decontaminate Area & Equipment

Dispose of Waste via Hazmat Procedures

Report Incident

Click to download full resolution via product page

Diagram 2: Emergency Response Workflow for a Chemical Spill.
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Waste Disposal

All waste containing O-Ethyl methylphosphonothioate, including contaminated PPE and
absorbent materials, must be treated as hazardous waste.

¢ Collect waste in designated, sealed, and properly labeled containers.

» Dispose of contents and containers to an approved waste disposal plant in accordance with
all local, regional, and national regulations.[9] Do not dispose of down the drain or in general
trash.

Toxicological Information

O-Ethyl methylphosphonothioate is a cholinesterase inhibitor.[1] Exposure can lead to a
rapid and severe organophosphate poisoning syndrome, with symptoms including headache,
sweating, nausea, vomiting, diarrhea, muscle twitching, loss of coordination, convulsions,
respiratory depression, and potentially death.[10][13] It targets the central nervous system,
heart, blood, and eyes.[1] High or repeated exposure may cause nerve damage.[13] Any
exposure requires immediate medical intervention. Treatment for organophosphate poisoning
typically involves atropine and an oxime reactivator like pralidoxime.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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